![molecular formula C12H16N2O3S B2591136 N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]methanesulfonamide CAS No. 953206-43-4](/img/structure/B2591136.png)
N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]methanesulfonamide
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Overview
Description
“N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]methanesulfonamide” is a chemical compound that belongs to the class of organic compounds known as phenylpyrrolidines . These are polycyclic aromatic compounds containing a benzene ring linked to a pyrrolidine ring through a CC or CN bond . Pyrrolidine is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms .
Synthesis Analysis
The synthesis of compounds similar to “this compound” has been discussed in the literature . The synthetic strategies used include ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The molecular geometry and spectral parameters of similar compounds have been computed by the DFT/B3LYP76-311++G (d,p) method . The theoretical data showed a good agreement with the experimental ones . The differences between the theoretical and experimental IR and NMR spectra supported the presence of inter- and intramolecular C-H⋯O and intermolecular N-H⋯O hydrogen bonds .Chemical Reactions Analysis
The chemical reactions of similar compounds have been studied . The influence of steric factors on biological activity has been investigated, also describing the structure–activity relationship (SAR) of the studied compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed . For example, the physicochemical parameters of pyrrolidine have been compared with the parent aromatic pyrrole and cyclopentane .Scientific Research Applications
Synthesis and Chemical Reactions
Sulfonamides and their derivatives are extensively studied for their chemical properties and reactivity. For instance, the synthesis and characterization of sulfonamide derivatives and their metal complexes have been explored for their potential antibacterial activity. Such compounds are synthesized using various methods, including one-pot sulfonyl chloride-pyridine mediated disulfonylation, and evaluated for their effectiveness against bacteria, demonstrating the chemical versatility and application of sulfonamide derivatives in developing new antibacterial agents (Özdemir et al., 2009).
Catalytic and Biological Applications
Sulfonamide compounds have been investigated for their catalytic roles in chemical reactions. For example, nicotinum methane sulfonate (NMS), derived from nicotine and methane sulfonic acid, showcases excellent catalytic activity in synthesizing 2-amino-3-cyanopyridines. This highlights the potential of sulfonamide derivatives in facilitating environmentally friendly and efficient chemical synthesis processes (Tamaddon & Azadi, 2018).
Crystallographic and Structural Studies
The crystal structures of sulfonamide derivatives, such as nimesulide derivatives, have been determined to understand their molecular and supramolecular assemblies. These studies contribute to the knowledge of intermolecular interactions, which is crucial for designing drugs with desired properties and bioavailability (Dey et al., 2015).
Environmental and Microbial Interactions
Research on the microbial metabolism of methanesulfonic acid, a closely related compound, has provided insights into the biogeochemical cycling of sulfur. Methanesulfonic acid is utilized by various aerobic bacteria as a sulfur source, and specialized methylotrophs can use it as a carbon and energy substrate. This underscores the environmental significance of sulfonamides and related compounds in microbial ecology and biodegradation processes (Kelly & Murrell, 1999).
Mechanism of Action
Target of Action
The compound’s structure suggests it may interact with proteins or enzymes that recognize or are modulated by pyrrolidine derivatives .
Mode of Action
Given its structural features, it is plausible that it binds to its targets and modulates their activity, leading to downstream effects .
Biochemical Pathways
Compounds with similar structures have been shown to influence various biological processes .
Pharmacokinetics
The pyrrolidine scaffold in its structure is known to contribute to efficient exploration of the pharmacophore space due to sp3-hybridization, which could potentially impact its bioavailability .
Result of Action
Based on its structure, it is plausible that it could induce changes in cellular processes by modulating the activity of its targets .
Action Environment
Factors such as ph, temperature, and the presence of other molecules could potentially influence its action .
Safety and Hazards
Future Directions
The future directions of research on similar compounds have been suggested . For example, the introduction of heteroatomic fragments in these molecules is not a random choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates . This work can guide medicinal chemists to the best approach in the design of new pyrrolidine compounds with different biological profiles .
properties
IUPAC Name |
N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3S/c1-9-5-6-10(13-18(2,16)17)8-11(9)14-7-3-4-12(14)15/h5-6,8,13H,3-4,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNMDBUMLKMDSHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NS(=O)(=O)C)N2CCCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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